6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 6,8-difluoro-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C9H9F2N/c10-7-3-6-1-2-12-5-8(6)9(11)4-7/h3-4,12H,1-2,5H2
• InChI Key: XJNWOYKUWYLBSL-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=C(C=C2F)F
• Molecular Formula: C9H9F2N
• DSSTOX Substance ID: DTXSID101264494
• Molecular Weight: 169.17 g/mol
• CAS RN: 874942-09-3

Description

6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline is a chemical compound with the molecular formula C9H9F2N. It is a derivative of tetrahydroisoquinoline, a structural motif found in many natural products and therapeutic lead compounds.

Synthesis Analysis

The synthesis of 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives.

Molecular Structure Analysis

The InChI code for 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline is 1S/C9H9F2N.ClH/c10-7-3-6-1-2-12-5-8(6)9(11)4-7;/h3-4,12H,1-2,5H2;1H. This indicates that the compound has a tetrahydroisoquinoline core with two fluorine atoms attached at the 6 and 8 positions.

Chemical Reactions Analysis

Tetrahydroisoquinolines, including 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline, have been explored for C(1)-functionalization with alkynes using various heterogeneous catalysts. These reactions are part of a broader interest in the synthesis of C(1)-substituted tetrahydroisoquinolines, which can act as precursors for various alkaloids displaying multifarious biological activities.

Physical And Chemical Properties Analysis

The molecular weight of 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline is 205.63. It is a solid at room temperature.

Scientific Research Applications

PNMT Inhibition and Selectivity Enhancement

One significant application of 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline derivatives is in the field of enzyme inhibition, specifically targeting phenylethanolamine N-methyltransferase (PNMT). Research conducted by Grunewald et al. (2006) revealed that fluorination of tetrahydroisoquinolines (THIQs) alters the compound's pKa, affecting its binding affinity to receptors. In their study, 3-methyl-THIQs were investigated for their PNMT inhibitory potency. It was found that beta-fluorination of THIQs can be used to enhance selectivity for PNMT inhibition while maintaining low affinity for alpha(2)-adrenoceptors. This balance is crucial for the design of potent and selective pharmacological agents (G. L. Grunewald, Mitchell R Seim, Jian Lu, Mariam Makboul, K. R. Criscione, 2006).

Synthesis of Fluorinated Compounds

Another application involves the synthesis of various fluorinated compounds using tetrahydroisoquinolines. For instance, Punirun et al. (2018) developed an efficient C1-difluoromethylation process for tetrahydroisoquinolenes, leading to the formation of C1-difluoro(phenylsulfanyl)methylated tetrahydroisoquinoline adducts. These adducts serve as key precursors in the synthesis of fluorinated pyrrolo[2,1-a]isoquinoline and benzo[a]quinolizidines (Teerachai Punirun, D. Soorukram, C. Kuhakarn, V. Reutrakul, M. Pohmakotr, 2018).

Asymmetric Synthesis

The field of asymmetric synthesis also utilizes 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline derivatives. Liu et al. (2015) outlined novel strategies for the catalytic asymmetric synthesis of C1-chiral tetrahydroisoquinolines, highlighting their importance in natural products and as chiral scaffolds in asymmetric catalysis. The paper summarized recent stereoselective methods for the synthesis of these compounds, emphasizing their applications in the total synthesis of alkaloid natural products (Wangsheng Liu, Shasha Liu, Ruiwen Jin, Hao Guo, Jinbo Zhao, 2015).

Multicomponent Reactions

6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline is also significant in multicomponent reactions. Kaur and Kumar (2020) discussed the advancements in the C(1)-functionalization of tetrahydroisoquinolines via multicomponent reactions. Such reactions are crucial for synthesizing C(1)-substituted derivatives, acting as precursors for various alkaloids with diverse biological activities (P. Kaur, Rakesh Kumar, 2020).

Eco-friendly Synthesis

Lastly, the compound plays a role in eco-friendly synthetic approaches. Damera and Pagadala (2023) reported on the green synthesis of multi-functionalized benzenes, including 1,2,3,4-tetrahydroisoquinoline-6,8-dicarbonitrile derivatives. This approach aligns with the principles of green chemistry, emphasizing the efficient and environmentally friendly synthesis of bioactive molecules (Thirupathi Damera, Ramakanth Pagadala, 2023).

Safety and Hazards

6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline is associated with several hazard statements including H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Future Directions

Tetrahydroisoquinolines, including 6,8-Difluoro-1,2,3,4-tetrahydroisoquinoline, have garnered significant attention in the scientific community due to their diverse biological activities. Future research will likely continue to explore the synthesis of novel tetrahydroisoquinoline analogs with potent biological activity, as well as their potential applications in medicinal chemistry.